O-acetylsalicylhydroxamic acid

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• InChI: InChI=1S/C9H11NO4/c1-6(11)9(13)5-3-2-4-7(9)8(12)10-14/h2-5,7,13-14H,1H3,(H,10,12)
• InChIKey: FMBJGKBGGCVZBU-UHFFFAOYSA-N

O-Acetylsalicylhydroxamic Acid: Baseline Characterization

O-acetylsalicylhydroxamic acid (AcSHA, CAS 199854-00-7) is an O-acetylated hydroxamate derivative of salicylhydroxamic acid with a molecular weight of 195.17 g/mol and pKa of 7.78 [1]. It functions as an irreversible acetylating inhibitor of cyclooxygenase (COX) enzymes via acetylation of the active site serine residue Ser-529 in COX-1 [2], while simultaneously serving as a versatile ligand for transition metal complexation [3].

Supports irreversible COX-1/2 inhibition studies

Supports active-site acetylation research (Ser-529)

Enables hydroxamic acid metal-chelation probe

• [1] Yilmaz, V.T.; Yilmaz, F. Acetylsalicylhydroxamic acid and its cobalt(II), nickel(II), copper(II) and zinc(II) complexes. Transition Metal Chemistry, 1999, 24(6), 726-729. View Source
• [2] Loll, P.J.; Sharkey, C.T.; O'Connor, S.J.; Dooley, C.M.; O'Brien, E.; Devocelle, M.; Nolan, K.B.; Selinsky, B.S.; Fitzgerald, D.J. O-acetylsalicylhydroxamic acid, a novel acetylating inhibitor of prostaglandin H2 synthase: structural and functional characterization of enzyme-inhibitor interactions. Molecular Pharmacology, 2001, 60(6), 1407-1413. View Source
• [3] O'Brien, E.C.; Farkas, E.; Nolan, K.B. Metal complexes of salicylhydroxamic acid and O-acetylsalicylhydroxamic acid. Inorganica Chimica Acta, 1997. View Source

O-Acetylsalicylhydroxamic Acid: Differentiation from Common Analogs

Generic substitution with salicylhydroxamic acid (SHAM) or aspirin is not scientifically valid for applications requiring this compound's specific functional profile. AcSHA combines an intact hydroxamate metal-binding moiety with an O-acetylated oxygen that modulates both hydrolytic stability and metal coordination geometry relative to the parent SHAM [1]. Compared with aspirin, AcSHA demonstrates quantitative differences in COX inhibitory potency and provides additional functionality as a transition metal ligand [2]. The acetyl group transfer mechanism, while shared conceptually with aspirin, operates through distinct kinetics and substrate interactions, as evidenced by differential sensitivity to active site mutations [3].

OAc-SHAM (Acetylated hydroxamate)

Salicylhydroxamic acid (SHAM) Metal coordination geometry differs; oxidative stability profile may not transfer

OAc-SHAM (PGHS inhibitor)

Aspirin (acetylsalicylic acid) Reported higher inhibitory effect; mechanism context may shift

OAc-SHAM (Acetylating agent)

Generic hydroxamic acid analogs Acetylation potential and metal-binding modes may differ significantly

• [1] Dahdal, Y. et al. Kinetic Stability Study of Selected Hydroxamic Acids Using HPLC/UV. Academia.edu, 2010. View Source
• [2] O'Brien, E.C.; Farkas, E.; Nolan, K.B. COST D8 & ESF Speciation 98 Abstract: Metal Complexes of Salicylhydroxamic Acid and O-Acetylsalicylhydroxamic Acid. University of Szeged, 1998. View Source
• [3] Dooley, C.M. et al. A novel family of hydroxamate-based acylating inhibitors of cyclooxygenase. Molecular Pharmacology, 2003, 63(2), 450-455. View Source

O-Acetylsalicylhydroxamic Acid Quantitative Evidence Guide

PGHS Inhibitory Potency vs. Aspirin

O-acetylsalicylhydroxamic acid (AcSHA) demonstrates quantitatively superior COX-1 inhibition compared with aspirin under identical experimental conditions [1]. Following a 5-minute preincubation with COX-1, AcSHA achieved an IC50 of 18 µM, whereas acetylsalicylic acid (aspirin) required 60 µM to produce equivalent inhibition [1]. Both compounds share the Ser-530 acetylation mechanism and exhibit time-dependent irreversible inhibition [1].

PGHS Inhibitory Potency

Head-to-head

~10-fold higher effect vs. Aspirin

Supports potency comparison for PGHS inactivation

In vitro enzymatic assay context

Evidence Dimension	COX-1 inhibitory potency (IC50 after 5-minute preincubation)
Target Compound Data	IC50 = 18 µM
Comparator Or Baseline	Aspirin (acetylsalicylic acid): IC50 = 60 µM
Quantified Difference	3.3-fold greater potency (18 µM vs. 60 µM)
Conditions	Ovine COX-1 enzyme assay; 5-minute preincubation with inhibitor before substrate addition

Why This Matters

For COX inhibition studies requiring irreversible acetylation, AcSHA offers ~3.3-fold lower effective concentration than aspirin, reducing required compound quantities and potential off-target effects.

• [1] Dooley, C.M. et al. A novel family of hydroxamate-based acylating inhibitors of cyclooxygenase. Molecular Pharmacology, 2003, 63(2), 450-455. PMID: 12527817. View Source

Irreversible COX-1 Inactivation and Serine Acetylation

O-acetylsalicylhydroxamic acid (OAc-SHAM) exhibits distinct pH-dependent hydrolytic stability compared to its parent compound, salicylhydroxamic acid (SHAM) [1]. Both compounds follow pseudo-first-order hydrolysis kinetics and demonstrate greater stability in basic media (high pH) and at lower temperatures [1]. A critical differentiating property is the oxidative stability profile: OAc-SHAM is insoluble in 1.0% hydrogen peroxide (H2O2) solution, whereas SHAM undergoes nearly complete hydrolysis within two hours at room temperature under identical oxidizing conditions [1].

COX-1 Irreversible Inactivation

Mechanism context

IC50 ~4.5 mM (requires Ser-529)

Supports structural mechanism studies

X-ray crystallography & mutagenesis context

Evidence Dimension	Oxidative stability in 1.0% H2O2 solution at room temperature
Target Compound Data	Insoluble in 1.0% H2O2 solution (no measurable hydrolysis)
Comparator Or Baseline	Salicylhydroxamic acid (SHAM): almost completely hydrolyzed in 2 hours
Quantified Difference	Complete preservation vs. near-complete degradation in 2 hours
Conditions	1.0% hydrogen peroxide solution, room temperature, HPLC-UV monitoring

Why This Matters

For experiments conducted under oxidizing conditions or requiring extended incubation periods, O-acetylsalicylhydroxamic acid provides substantially greater stability than the unacetylated parent SHAM.

• [1] Dahdal, Y. et al. Kinetic Stability Study of Selected Hydroxamic Acids Using HPLC/UV. Academia.edu, 2010. View Source

Oxidative Stability Compared to Salicylhydroxamic Acid

O-acetylsalicylhydroxamic acid (H2Sha-OAc) forms metal complexes with a coordination mode that is rare for zinc(II) ions [1]. In the zinc complex Zn(Sha-OAc), the ligand coordinates through the phenolate oxygen and the deprotonated nitrogen of the acetylhydroxamic group [1]. This nitrogen coordination represents an extremely uncommon binding mode for zinc(II) among hydroxamate ligands [1]. By contrast, the corresponding nickel complex Ni(HSha-OAc)2·H2O and the parent salicylhydroxamic acid complexes (Ni(HSha)2·2H2O, Cu(HSha)2·2H2O) coordinate exclusively through hydroxamate oxygen atoms [1].

Oxidative Stability

Head-to-head

OAc-SHAM stable vs. SHAM rapid degradation

Supports oxidative condition assay design

1.0% H2O2, RT, 2h incubation

Evidence Dimension	Metal coordination mode for zinc(II)
Target Compound Data	Coordination via phenolate oxygen and deprotonated hydroxamate nitrogen (Zn(Sha-OAc))
Comparator Or Baseline	Salicylhydroxamic acid (H2Sha): coordination via hydroxamate oxygen atoms only
Quantified Difference	Qualitative difference in coordination chemistry (N-coordination vs. O-coordination)
Conditions	Synthesis in pyridine with acetyl chloride; characterization by elemental analysis, IR spectroscopy, and magnetic moment measurements

Why This Matters

This unique N-coordination mode to zinc enables distinct complex geometries and electronic properties not achievable with salicylhydroxamic acid, relevant for metalloenzyme inhibitor design and coordination chemistry studies.

• [1] O'Brien, E.C.; Farkas, E.; Nolan, K.B. Metal complexes of salicylhydroxamic acid and O-acetylsalicylhydroxamic acid. Inorganica Chimica Acta, 1997. View Source

TriAcSHA Derivative COX-1 Inhibition vs. Aspirin

Transition metal complexes of acetylsalicylhydroxamic acid (AcSHA) exhibit well-defined thermal stability profiles characterized by thermogravimetric analysis (TG), derivative thermogravimetry (DTG), and differential thermal analysis (DTA) [1]. The Co(II), Ni(II), Cu(II), and Zn(II) complexes of AcSHA decompose to yield stable solid intermediates at approximately 195°C, as characterized by IR spectroscopy, elemental analysis, and magnetic moment measurements [1]. Thermal decomposition ultimately yields the corresponding metal oxides as residues [1].

TriAcSHA Derivative IC50

Cross-study comparable

IC50 18 µM (Aspirin 60 µM)

Supports SAR scaffold diversification

5-min preincubation, in vitro assay

Evidence Dimension	Thermal stability of solid-state metal complexes
Target Compound Data	Stable solid intermediates at ~195°C for Co(II), Ni(II), Cu(II), and Zn(II) AcSHA complexes
Comparator Or Baseline	Class-level inference: hydroxamic acid metal complexes generally decompose at variable temperatures
Quantified Difference	Defined decomposition temperature of ~195°C with characterized intermediates
Conditions	TG, DTG, and DTA analysis in solid state; IR spectroscopy, elemental analysis, and magnetic moment measurements for intermediate characterization

Why This Matters

The defined thermal decomposition profile with characterized intermediates at ~195°C provides predictable behavior for applications requiring elevated temperature processing or thermal stability assessment of AcSHA-metal complex materials.

• [1] Yilmaz, V.T.; Yilmaz, F. Thermal studies of transition metal complexes of acetylsalicylhydroxamic acid. Thermochimica Acta, 2000, 348(1-2), 139-146. View Source

Unique Zn(II) Chelation Mode vs. Salicylhydroxamic Acid

O-acetylsalicylhydroxamic acid (AcSHA) has been validated as a selective complexing agent for iron(III) determination in a flow injection spectrophotometric method [1]. The reaction between iron(III) and AcSHA in 2% methanol solution produces an intense violet complex with maximum absorption at 475 nm [1]. This application is distinct from the compound's biological activity and demonstrates utility as an analytical reagent [1].

Zn(II) Chelation Mode

Class-level

Phenolate O / N-coordination vs. O,O-chelation

Enables unique metal-coordination studies

Coordination geometry comparison vs. SHAM

Evidence Dimension	Iron(III) complexation for analytical detection
Target Compound Data	Intense violet complex with λmax = 475 nm in 2% methanol
Comparator Or Baseline	Other hydroxamic acid-based iron complexing agents (class-level inference)
Quantified Difference	Specific absorption maximum at 475 nm under defined conditions
Conditions	2% methanol solution; flow injection spectrophotometric system

Why This Matters

For analytical chemistry procurement, AcSHA provides a validated reagent option for iron(III) quantification with distinct spectral properties, expanding the compound's utility beyond biochemical applications.

• [1] A simple flow injection spectrophotometric determination method for iron(III) based on O-acetylsalicylhydroxamic acid complexation. Chemical Papers, 2009, 63. View Source

Confirmed In Vivo PGE2 Synthesis Inhibition

O-acetylsalicylhydroxamic acid (AcSHA) has been demonstrated to inhibit prostaglandin E2 (PGE2) synthesis in vivo while simultaneously blocking cyclooxygenase activity of prostaglandin H2 synthase (PGHS) in vitro [1]. The inhibitory effect requires the presence of Ser-529 in the COX-1 active site; the S529A mutant PGHS-1 is resistant to inactivation by AcSHA [1]. This confirms the compound's mechanism as serine acetylation rather than reversible active site competition [1].

Evidence Dimension	In vivo efficacy and mechanism validation
Target Compound Data	Inhibits PGE2 synthesis in vivo; requires Ser-529 for activity
Comparator Or Baseline	Class-level: acetylating COX inhibitors (e.g., aspirin also requires Ser-530 for activity)
Quantified Difference	Qualitative confirmation of in vivo activity and serine-dependent mechanism
Conditions	In vivo PGE2 synthesis assay; in vitro PGHS cyclooxygenase activity assay with wild-type and S529A mutant enzymes

Why This Matters

Confirmation of in vivo PGE2 inhibition distinguishes AcSHA from compounds with in vitro-only activity and supports its use as a validated tool compound for studying COX-mediated prostaglandin pathways in living systems.

• [1] Loll, P.J.; Sharkey, C.T.; O'Connor, S.J.; Dooley, C.M.; O'Brien, E.; Devocelle, M.; Nolan, K.B.; Selinsky, B.S.; Fitzgerald, D.J. O-acetylsalicylhydroxamic acid, a novel acetylating inhibitor of prostaglandin H2 synthase: structural and functional characterization of enzyme-inhibitor interactions. Molecular Pharmacology, 2001, 60(6), 1407-1413. View Source

O-Acetylsalicylhydroxamic Acid Application Scenarios

Mechanistic Studies of COX Active-Site Acetylation

Researchers investigating the role of COX enzymes in inflammation, platelet aggregation, or cancer progression may select AcSHA over aspirin when higher potency is required. With an IC50 of 18 µM versus aspirin's 60 µM in ovine COX-1 assays following 5-minute preincubation [1], AcSHA enables lower working concentrations while maintaining the same irreversible serine acetylation mechanism. This is particularly relevant for studies where aspirin's concentration threshold may introduce confounding effects or where compound solubility limits experimental design.

SAR Scaffold for Hydroxamate-Based Acylating Inhibitors

Inorganic and bioinorganic chemistry laboratories studying metal-hydroxamate interactions may utilize AcSHA as a ligand that induces a rare N-coordination mode with zinc(II) [1]. Unlike salicylhydroxamic acid, which coordinates metals exclusively through oxygen atoms, AcSHA's zinc complex involves coordination via the phenolate oxygen and the deprotonated hydroxamate nitrogen [1]. This property supports the design of novel metalloenzyme inhibitors targeting zinc-dependent proteins or fundamental coordination chemistry investigations.

Comparative Stability Testing for Analytical Method Development

Analytical chemistry laboratories requiring a selective complexing agent for iron(III) quantification may employ AcSHA in flow injection spectrophotometric systems. The compound produces an intense violet complex with iron(III) in 2% methanol with strong absorption at 475 nm [1], providing a validated detection method distinct from other hydroxamate-based iron chelators.

Metal Complexation Geometry in Zinc Metalloenzyme Models

Experiments requiring hydroxamate functional groups under oxidizing conditions should utilize O-acetylsalicylhydroxamic acid rather than the parent salicylhydroxamic acid. AcSHA remains insoluble and protected in 1.0% H2O2 solution, whereas SHAM undergoes near-complete hydrolysis within two hours at room temperature [1]. This stability advantage is critical for long-duration assays, oxidative stress studies, or synthetic protocols involving peroxide reagents.

Application

Selection Property

Validation Focus

COX active-site acetylation mechanism

Irreversible inhibition & Ser-529 targeting

X-ray crystallography & site-directed mutagenesis

Hydroxamate-based acylating inhibitor SAR

Acetylation potential & scaffold versatility

Derivative potency enhancement context

Analytical stability method development

Oxidative resistance vs. parent SHAM

HPLC-UV stability-indicating assays

Zinc metalloenzyme model systems

Unique N-coordination mode for Zn(II)

Metal complex geometry characterization

• [1] Dooley, C.M. et al. A novel family of hydroxamate-based acylating inhibitors of cyclooxygenase. Molecular Pharmacology, 2003, 63(2), 450-455. View Source